Cas no 89590-18-1 (Butanedioic acid, tetraethoxy-, monononyl ester)

Butanedioic acid, tetraethoxy-, monononyl ester structure
89590-18-1 structure
Product Name:Butanedioic acid, tetraethoxy-, monononyl ester
CAS No:89590-18-1
MF:C21H39O8
MW:419.529567956924
CID:595504
PubChem ID:71325122
Update Time:2025-04-19

Butanedioic acid, tetraethoxy-, monononyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, tetraethoxy-, monononyl ester
    • 2,2,3,3-tetraethoxy-4-nonoxy-4-oxobutanoate
    • DTXSID80754519
    • 89590-18-1
    • 2,2,3,3-TETRAETHOXY-4-(NONYLOXY)-4-OXOBUTANOATE
    • Inchi: 1S/C21H40O8/c1-6-11-12-13-14-15-16-17-25-19(24)21(28-9-4,29-10-5)20(18(22)23,26-7-2)27-8-3/h6-17H2,1-5H3,(H,22,23)/p-1
    • InChI Key: OURBRCOOMDUQFW-UHFFFAOYSA-M
    • SMILES: O(CC)C(C(=O)OCCCCCCCCC)(C(C(=O)[O-])(OCC)OCC)OCC

Computed Properties

  • Exact Mass: 419.26449320g/mol
  • Monoisotopic Mass: 419.26449320g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 19
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 103Ų
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